Cas no 431885-08-4 (2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one
• CAS No: 431885-08-4
• MF: C₁₄H₁₅FN₂OS
• MW: 278.345105409622
• CID: 5474545
• Update Time: 2025-05-23

2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methylsulfanyl]-6-propyl-1H-pyrimidin-4-one
• 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H15FN2OS/c1-2-3-12-8-13(18)17-14(16-12)19-9-10-4-6-11(15)7-5-10/h4-8H,2-3,9H2,1H3,(H,16,17,18)
• InChI Key： HAADPZXXXDMGJD-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)=NC(CCC)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one

Introduction to 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 431885-08-4)

2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 431885-08-4, this compound represents a promising candidate for further investigation in drug discovery and development. Its molecular structure incorporates a dihydropyrimidinone core, which is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of a 4-fluorophenylmethylsulfanyl substituent and a propyl side chain at specific positions enhances its chemical diversity and may contribute to its pharmacological properties.

The dihydropyrimidin-4-one moiety is particularly interesting because it serves as a versatile platform for designing molecules with potential therapeutic effects. This class of compounds has been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The introduction of fluorine atoms into aromatic rings, as seen in the 4-fluorophenyl group, is a common strategy in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. The methylsulfanyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

In recent years, there has been growing interest in dihydropyrimidinones as scaffolds for the development of novel therapeutic agents. These compounds have shown promise in preclinical studies as inhibitors of key enzymes involved in diseases such as cancer, inflammation, and infectious disorders. For instance, derivatives of dihydropyrimidinones have been explored for their ability to modulate kinases and other enzymes that play critical roles in cellular signaling pathways. The specific arrangement of substituents in 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one may confer unique advantages in terms of selectivity and efficacy.

The propyl group at the 6-position introduces additional conformational flexibility to the molecule, which can be exploited to optimize binding interactions with biological targets. This structural feature is particularly important in drug design, as it allows for fine-tuning of the molecule’s shape and charge distribution to enhance its affinity for specific receptors or enzymes. Additionally, the presence of both fluorine and sulfur atoms provides multiple points of interaction with biological systems, potentially leading to enhanced pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one with greater accuracy. These tools have been instrumental in identifying lead compounds for further optimization through structure-activity relationship (SAR) studies. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and prioritize those with the highest potential for therapeutic efficacy. The combination of experimental data and computational predictions provides a powerful framework for guiding drug discovery efforts.

One particularly exciting area of research involves the use of dihydropyrimidinones as inhibitors of proteases involved in viral replication and pathogenesis. For example, certain dihydropyrimidinone derivatives have demonstrated antiviral activity by targeting essential viral enzymes. Given the ongoing global health challenges posed by infectious diseases, such discoveries are highly relevant and timely. The structural features of 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one, including its fluorinated aromatic ring and sulfur-containing substituent, make it an intriguing candidate for further exploration in this context.

Another emerging application of dihydropyrimidinones is in the field of cancer therapy. These compounds have been investigated for their ability to inhibit kinases that are overexpressed in tumor cells or play critical roles in cancer progression. The specific chemical modifications present in 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one may enable it to selectively target such kinases while minimizing off-target effects. This selectivity is crucial for developing effective anticancer agents that can be used alone or in combination with other therapies.

The synthesis of 2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and flow chemistry have been particularly useful in facilitating the synthesis of heterocyclic compounds like dihydropyrimidinones.

In conclusion,2-{(4-fluorophenyl)methylsulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 431885-08-4) represents a promising compound with significant potential for further development in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for exploring new therapeutic strategies across various disease areas. As research continues to uncover new applications for dihydropyrimidinones, this compound will likely play an important role in future drug discovery efforts.